1-[2-(3-Methyl-1H-pyrazol-1-yl)phenyl]ethan-1-one

• Molecular Formula: C12H12N2O
• Molecular Weight: 200.24 g/mol
• SMILES: CC1=NN(C=C1)C2=CC=CC=C2C(=O)C
• InChI: InChI=1S/C12H12N2O/c1-9-7-8-14(13-9)12-6-4-3-5-11(12)10(2)15/h3-8H,1-2H3
• InChIKey: IEHVOGWPYLJKTD-UHFFFAOYSA-N

1-[2-(3-Methyl-1H-pyrazol-1-yl)phenyl]ethan-1-one: Ortho-Acetyl Building Block

1-[2-(3-Methyl-1H-pyrazol-1-yl)phenyl]ethan-1-one (CAS 1250199-94-0) is a heterocyclic building block belonging to the N-arylpyrazole class, characterized by an ortho-acetyl substituent on the phenyl ring and a 3-methyl group on the pyrazole . With a molecular formula of C₁₂H₁₂N₂O and a molecular weight of 200.24 g/mol, this compound serves as a versatile intermediate in medicinal chemistry and agrochemical research, particularly as a precursor to herbicidal 3-aryl-pyrazole derivatives [1]. Its ortho-substitution pattern creates a proximally constrained ketone-pyrazole geometry that distinguishes it from the meta and para regioisomers in both computed descriptors and experimental reactivity .

1

Ortho-acetyl building block for N-arylpyrazole synthesis and derivatization

2

Regioisomer-specific geometry for medicinal chemistry and agrochemical intermediate workflows

3

Supports entry into 3-aryl-pyrazole herbicide pharmacophore space per patent class

• [1] US Patent 6,559,102 B1. Substituted 3-aryl-pyrazoles. 2003. View Source

1-[2-(3-Methyl-1H-pyrazol-1-yl)phenyl]ethan-1-one Regioisomer Risks

The three regioisomers of (3-methyl-1H-pyrazol-1-yl)phenyl ethanone—ortho (CAS 1250199-94-0), meta (CAS 1504587-25-0), and para (CAS 1250699-56-9)—share identical molecular formulas and nearly identical topological polar surface areas (TPSA = 34.89 Ų), yet exhibit significant differences in lipophilicity (LogP: ortho/meta = 2.38 vs. para = 1.75), hydrogen bond acceptor count (ortho/meta = 3 vs. para = 2), and steric environment that directly impact reactivity, biological target engagement, and physicochemical behavior . Generic interchange without structural verification risks confounding SAR interpretation, altering reaction yields in further derivatization, and invalidating computational models predicated on specific atom-pair interactions unique to the ortho-acetyl geometry [1]. The quantitative evidence below demonstrates why procurement must be regioisomer-specific.

Dimension

Ortho (Target)

Para / Meta (Substitutes)

Lipophilicity

LogP 2.38; consistent ADME profile baseline

Para LogP 1.75; ~0.6 log unit shift may alter permeability predictions

H-Bond Acceptors

3 acceptors; supports pharmacophore docking models

Para: 2 acceptors; reduced capacity may invalidate H-bond-constrained screening

Directing Geometry

Ortho-acetyl enables directed C–H activation

Meta/para lack proximal directing group; catalytic method may not transfer

Storage

2–8°C cold chain required

Para: ambient storage; logistical profile may differ

• [1] Carrillo, J.R., Cossío, F.P., Díaz-Ortíz, A., Gómez-Escalonilla, M.J., et al. A complete model for the prediction of 1H- and 13C-NMR chemical shifts and torsional angles in phenyl-substituted pyrazoles. Tetrahedron. Correlation between torsional angles and 13C chemical shift differences (δmeta–δortho). View Source

1-[2-(3-Methyl-1H-pyrazol-1-yl)phenyl]ethan-1-one: Isomer Differentiation Evidence

Lipophilicity Difference (Ortho vs. Para)

The ortho isomer (CAS 1250199-94-0) exhibits a computed LogP of 2.38, which is 0.63 log units higher than the para isomer (LogP = 1.75), representing a ~4.3-fold greater octanol-water partition coefficient . This divergence arises despite identical molecular formulas and TPSA values, and is attributable to the ortho-acetyl group's intramolecular spatial influence on solvation [1]. The meta isomer shares the same LogP as the ortho (2.38) , but its acetyl placement prevents the proximal ketone-pyrazole geometry available in the ortho configuration, a distinction critical for programs requiring consistent lipophilicity across a series with ortho-specific steric constraints.

Lipophilicity (Ortho vs. Para)

Head-to-head

Ortho LogP = 2.38 vs. Para LogP = 1.75; ΔLogP = +0.63 (~4.3× higher partition)

Supports ortho-specific ADME profiling baseline

Computed XLogP3/ALogP; para isomer introduces >0.6 log unit shift

Evidence Dimension	Computed LogP (octanol-water partition coefficient)
Target Compound Data	LogP = 2.38 (ChemScene, TPSA 34.89)
Comparator Or Baseline	Para isomer (CAS 1250699-56-9): LogP = 1.75 (Fluorochem); Meta isomer (CAS 1504587-25-0): LogP = 2.38 (Leyan)
Quantified Difference	Ortho vs. Para: ΔLogP = +0.63 (~4.3× higher lipophilicity); Ortho vs. Meta: ΔLogP = 0
Conditions	Computed LogP (XLogP3/ALogP) from vendor-provided computational chemistry data

Why This Matters

Sourcing the correct regioisomer ensures consistent lipophilicity-driven properties (membrane permeability, solubility) in SAR campaigns; substituting the para isomer would introduce an unintended LogP decrease of >0.6 units.

• [1] Carrillo, J.R., Cossío, F.P., Díaz-Ortíz, A., et al. Tetrahedron. N-phenylpyrazole torsional angle–NMR shift correlation model. View Source

Hydrogen Bond Acceptor Count Variation

Vendor-computed H-bond acceptor counts differ between isomers: the ortho (CAS 1250199-94-0) and meta (CAS 1504587-25-0) isomers each register 3 H-bond acceptors, whereas the para isomer (CAS 1250699-56-9) registers only 2 . This discrepancy likely reflects the different electronic environments of the acetyl oxygen, where para-substitution reduces the ketone's effective acceptor character. For pharmacophore-based virtual screening or co-crystallization studies, this variation alters predicted binding poses and may exclude or include the compound in H-bond-constrained screening libraries.

H-Bond Acceptor Count

Head-to-head

Ortho: 3 acceptors vs. Para: 2 acceptors (Meta: 3)

Supports pharmacophore model accuracy

Para isomer reduces H-bond capacity; docking results may shift

Evidence Dimension	Number of computed H-bond acceptors
Target Compound Data	3 H-bond acceptors (ChemScene)
Comparator Or Baseline	Para isomer: 2 H-bond acceptors (Fluorochem); Meta isomer: 3 H-bond acceptors (Leyan)
Quantified Difference	Ortho vs. Para: +1 H-bond acceptor; Ortho vs. Meta: 0 difference
Conditions	Vendor-provided computational chemistry data; algorithm unspecified

Why This Matters

Procurement of the para isomer instead of the ortho can reduce the compound's H-bonding capacity, potentially invalidating docking results and misrepresenting ligand efficiency metrics.

TPSA Uniformity Across Isomers

All three regioisomers share an identical TPSA of 34.89 Ų and 2 rotatable bonds, as reported by independent vendors . This uniformity indicates that any differences in biological permeability among ortho, meta, and para analogs cannot be attributed to TPSA variations but instead arise from conformational, steric, or electronic factors unique to the substitution pattern. For procurement, this means that TPSA-based filters (e.g., < 90 Ų for CNS penetration) will not discriminate among isomers, placing the burden of differentiation on the ortho-specific LogP and H-bond profiles documented above.

TPSA Uniformity

Head-to-head

All isomers: TPSA = 34.89 Ų, 2 rotatable bonds

Confirms polarity equivalence across regioisomers

Authentication must rely on LogP and H-bond differentiation

Evidence Dimension	Topological Polar Surface Area (TPSA) and Rotatable Bonds
Target Compound Data	TPSA = 34.89 Ų; Rotatable_Bonds = 2 (ChemScene)
Comparator Or Baseline	Meta isomer: TPSA = 34.89 Ų, Rotatable_Bonds = 2 (Leyan); Para isomer: TPSA not reported, but molecular symmetry implies ≥34.89
Quantified Difference	TPSA: 0% difference across available data; Rotatable bonds: 0 difference
Conditions	Computed TPSA from vendor data; consistent across ChemScene and Leyan

Why This Matters

TPSA equivalence confirms that procurement of any single isomer must rely on LogP and H-bond acceptor differentiation rather than polarity-based filtering, making regioisomer authentication critical.

Storage Stability: Cold Chain Requirement

The ortho isomer (CAS 1250199-94-0) requires sealed, dry storage at 2–8°C, as specified by ChemScene , whereas the para isomer (CAS 1250699-56-9) is shipped and stored at room temperature . This differential stability likely reflects the increased steric strain at the ortho position, which may render the acetyl group more susceptible to hydrolysis or condensation under ambient conditions. Procurement planning must account for refrigerated logistics and storage capacity when ordering the ortho isomer.

Storage Stability

Head-to-head

Ortho: 2–8°C sealed, dry vs. Para: ambient (20–25°C)

Cold-chain logistics required for ortho procurement

Affects shipping cost, shelf-life tracking, and lab workflow

Evidence Dimension	Recommended storage temperature
Target Compound Data	2–8°C, sealed in dry conditions (ChemScene)
Comparator Or Baseline	Para isomer: room temperature storage (ChemScene/Fluorochem); Meta isomer: storage condition not explicitly stated by vendors
Quantified Difference	Ortho requires reduced temperature (2–8°C) vs. ambient (20–25°C) for para
Conditions	Vendor storage recommendations from ChemScene and Fluorochem product pages

Why This Matters

Cold-chain requirements affect shipping costs, shelf-life tracking, and laboratory workflow; failure to procure the correct isomer with appropriate storage planning may result in compound degradation before use.

Ortho-Acetyl Steric Constraint for C–H Functionalization

N-Phenylpyrazoles bearing ortho-directing groups participate in ruthenium- and rhodium-catalyzed ortho-selective C–H carbonylation reactions [1]. The ortho-acetyl group in 1-[2-(3-Methyl-1H-pyrazol-1-yl)phenyl]ethan-1-one serves both as a steric director and a potential ligand for metal centers, distinguishing it from the meta isomer which cannot direct ortho-metalation on the acetyl-bearing ring, and from the para isomer which places the acetyl group distally. Torsional angle analysis of related N-phenylpyrazoles shows that ortho-substitution significantly alters the dihedral angle between the phenyl and pyrazole rings compared to para-substituted analogs [2].

C–H Functionalization

Class-level

Ortho-acetyl serves as directing group for Ru/Rh-catalyzed ortho-C–H carbonylation

Supports directed C–H activation method development

Literature precedent for N-arylpyrazoles; data to verify for this substrate

Evidence Dimension	Capacity for directed ortho-C–H functionalization
Target Compound Data	Ortho-acetyl group provides proximal directing functionality; N-phenylpyrazole ortho-C–H carbonylation reported with Ru/Rh catalysts
Comparator Or Baseline	Meta isomer: acetyl group is meta to pyrazole, cannot direct ortho-C–H activation; Para isomer: acetyl group is distal, no proximal directing effect
Quantified Difference	Qualitative: ortho → directed catalysis possible; meta/para → no equivalent directing effect
Conditions	Ru₃(CO)₁₂ or Rh₄(CO)₁₂ catalysis, CO/ethylene atmosphere (literature precedent for N-arylpyrazoles)

Why This Matters

Researchers pursuing C–H functionalization or late-stage diversification must procure the ortho isomer; the meta and para isomers lack the requisite proximal directing group geometry.

• [1] Ruthenium- and Rhodium-Catalyzed Direct Carbonylation of the ortho C–H Bond in the Benzene Ring of N-Arylpyrazoles. J. Org. Chem./Organometallics. View Source
• [2] Carrillo, J.R. et al. A complete model for the prediction of 1H- and 13C-NMR chemical shifts and torsional angles in phenyl-substituted pyrazoles. Tetrahedron. View Source

Herbicidal 3-Aryl-Pyrazole Pharmacophore Relevance

The 3-aryl-pyrazole scaffold, exemplified by US Patent 6,559,102 and related filings, constitutes a well-established herbicidal pharmacophore where the ortho-substitution pattern on the N-phenyl ring is frequently specified [1]. 1-[2-(3-Methyl-1H-pyrazol-1-yl)phenyl]ethan-1-one serves as a direct precursor to this motif, with the ortho-acetyl group enabling subsequent derivatization (e.g., reduction, condensation, or heterocycle formation) while maintaining the requisite 1-(ortho-substituted phenyl)-pyrazole architecture [2]. While specific herbicidal IC₅₀ data for this exact compound are not publicly available, the patent literature explicitly claims herbicidal utility for compounds bearing the ortho-substituted N-phenylpyrazole core, providing a strong class-level rationale for its procurement as a synthetic entry point.

Herbicidal Pharmacophore

Class-level

Aligns with 3-aryl-pyrazole herbicide patent class (US 6,559,102)

Supports herbicide lead discovery entry point

Specific IC₅₀ data not publicly available; class-level alignment confirmed

Evidence Dimension	Herbicidal pharmacophore relevance (patent class coverage)
Target Compound Data	Ortho-substituted N-phenylpyrazole with acetyl handle for further functionalization
Comparator Or Baseline	Generic 3-aryl-pyrazole herbicide pharmacophore requires N-aryl substitution; ortho-substitution is frequently specified in patent claims (e.g., US 6,559,102)
Quantified Difference	Not quantifiable without direct herbicidal assay data; qualitative class-level alignment confirmed
Conditions	Patent analysis: US 6,559,102, DE 19756115, WO 96/40643, WO 95/33728 (3-aryl-pyrazole herbicides)

Why This Matters

Procurement of this specific ortho-acetyl N-phenylpyrazole provides a direct entry into the patented 3-aryl-pyrazole herbicide chemical space, whereas the meta and para isomers do not align with the ortho-substitution pattern prevalent in the most extensively claimed herbicide series.

• [1] US Patent 6,559,102 B1. Substituted 3-aryl-pyrazoles. 2003. Also: EP 0846105 A1; WO 96/40643; WO 95/33728. View Source
• [2] DE 19756115 A1. Substituted phenylpyrazolones, processes and intermediates for their preparation and their use for controlling harmful fungi and animal pests. 1997. View Source

Recommended Procurement Scenarios

QSAR/ADME Profiling: Ortho-Specific Descriptors

When building quantitative structure–activity relationship (QSAR) models or performing ADME predictions for ortho-substituted N-phenylpyrazole series, procurement of the ortho isomer (LogP = 2.38, H-bond acceptors = 3) is mandatory. Substitution with the para isomer (LogP = 1.75, H-bond acceptors = 2) would introduce systematic errors in predicted membrane permeability and solubility. The ortho isomer's computed descriptors provide the correct baseline for congeneric series where the acetyl group is positioned ortho to the pyrazole ring .

C–H Activation and Late-Stage Functionalization

Ortho-substituted N-phenylpyrazoles are documented substrates for ruthenium- and rhodium-catalyzed ortho-C–H carbonylation . The ortho-acetyl group in 1-[2-(3-Methyl-1H-pyrazol-1-yl)phenyl]ethan-1-one provides both a directing functionality and a synthetic handle for further elaboration. Neither the meta nor para regioisomers offer this directing geometry, making the ortho isomer the essential starting material for C–H activation method development.

Herbicide Lead Discovery: 3-Aryl-Pyrazole Intermediate

This compound maps directly onto the 3-aryl-pyrazole herbicide pharmacophore as defined in US Patent 6,559,102 and related filings . The ortho-acetyl group provides a modifiable position for generating herbicide candidate libraries while retaining the 1-(ortho-substituted phenyl)-3-methylpyrazole core. Research groups pursuing novel herbicides based on the 3-aryl-pyrazole scaffold should procure this specific isomer to ensure patent relevance and structural fidelity.

Regioisomer Reference Standard for Analytical Validation

Given the identical molecular weights (200.24 g/mol) and TPSA values (34.89 Ų) across all three regioisomers, unambiguous identification by MS or simple chromatographic retention time alone is unreliable . The ortho isomer, with its distinct LogP (2.38) and characteristic NMR shifts arising from torsional constraints [1], serves as an essential reference standard for LC-MS and NMR method development aimed at separating and quantifying regioisomeric mixtures in reaction monitoring or quality control.

Application

Selection Property

Validation Focus

QSAR / ADME Profiling

Ortho-specific LogP and H-bond profile

Regioisomer descriptor verification

C–H Activation Method Development

Ortho-acetyl directing geometry

Directed catalysis substrate validation

Herbicide Lead Discovery

3-Aryl-pyrazole pharmacophore alignment

Patent-class structural fidelity review

Regioisomer Reference Standard

Ortho-specific LogP and NMR shift profile

Chromatographic and NMR method development

• [1] Carrillo, J.R., Cossío, F.P., Díaz-Ortíz, A., et al. A complete model for the prediction of 1H- and 13C-NMR chemical shifts and torsional angles in phenyl-substituted pyrazoles. Tetrahedron. View Source